Cas no 909075-65-6 (N-4-(adamantan-1-yl)-1,3-thiazol-2-yl-7-hydroxy-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-4-(adamantan-1-yl)-1,3-thiazol-2-yl-7-hydroxy-2-oxo-2H-chromene-3-carboxamide
• CAS No: 909075-65-6
• MF: C₂₃H₂₂N₂O₄S
• MW: 422.496784687042
• CID: 5318905
• PubChem ID: 5466102
• Update Time: 2025-05-24

N-4-(adamantan-1-yl)-1,3-thiazol-2-yl-7-hydroxy-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• NSC675799
• NSC-675799
• CHEMBL2004944
• N-[4-(adamantan-1-yl)-1,3-thiazol-2-yl]-7-hydroxy-2-oxo-2H-chromene-3-carboxamide
• N-[4-(1-adamantyl)thiazol-2-yl]-7-hydroxy-2-oxo-chromene-3-carboxamide
• 909075-65-6
• F6782-3561
• NCI60_026741
• AKOS040727455
• N-(4-(1-Adamantyl)-1,3-thiazol-2-yl)-7-hydroxy-2-oxo-2H-chromene-3-carboxamide
• 2H-1-Benzopyran-3-carboxamide, 7-hydroxy-2-oxo-N-(4-tricyclo[3.3.1.13,7]dec-1-yl-2-thiazolyl)-
• N-4-(adamantan-1-yl)-1,3-thiazol-2-yl-7-hydroxy-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C23H22N2O4S/c26-16-2-1-15-6-17(21(28)29-18(15)7-16)20(27)25-22-24-19(11-30-22)23-8-12-3-13(9-23)5-14(4-12)10-23/h1-2,6-7,11-14,26H,3-5,8-10H2,(H,24,25,27)
• InChI Key： WWGRENIEFJNRSX-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(O)=CC=C2C=C1C(NC1=NC(C23CC4CC(CC(C4)C2)C3)=CS1)=O

Computed Properties

• Exact Mass: 422.13002836g/mol
• Monoisotopic Mass: 422.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.488±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 5.57±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins

Additional information on N-4-(adamantan-1-yl)-1,3-thiazol-2-yl-7-hydroxy-2-oxo-2H-chromene-3-carboxamide

N-4-(Adamantan-1-Yl)-1,3-Thiazol-2-Yl-7-Hydroxy-2-Oxo-2H-Chromene-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 909075-65-6, known as N-4-(adamantan-1-Yl)-1,3-thiazol-2-Yl, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmacology and materials science. This compound is characterized by its unique structural features, which include an adamantan framework and a thiazole ring system. These structural elements contribute to its exceptional chemical stability and bioactivity, making it a promising candidate for various applications.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The incorporation of the adamantan group enhances the molecule's hydrophobicity and mechanical strength, while the thiazole ring introduces aromaticity and potential for hydrogen bonding. Recent studies have demonstrated that this compound exhibits potent antioxidant properties, which are attributed to its ability to scavenge free radicals effectively. This makes it a valuable addition to the development of new therapeutic agents targeting oxidative stress-related diseases.

In terms of pharmacological applications, N-4-(adamantan-1-Yl)-1,3-thiazol-containing compounds have shown promise in anticancer research. Preclinical studies indicate that these molecules can inhibit the proliferation of cancer cells by modulating key signaling pathways. Additionally, their ability to penetrate cellular membranes efficiently suggests potential for targeted drug delivery systems.

Beyond pharmacology, this compound has also found applications in materials science. Its rigid structure and high thermal stability make it an ideal candidate for use in advanced polymers and coatings. Recent advancements in nanotechnology have further expanded its utility, with researchers exploring its potential as a building block for self-assembling nanostructures.

The integration of cutting-edge research methodologies has significantly enhanced our understanding of this compound's properties. For instance, computational chemistry techniques have provided insights into its electronic structure and reactivity, while experimental studies have validated its bioavailability and efficacy in vivo models.

In conclusion, the compound with CAS No. 909075656 represents a remarkable example of how structural complexity can lead to versatile functionality. Its unique combination of an adamantan framework and a thiazole ring system positions it as a key player in both therapeutic development and materials innovation. As research continues to uncover new applications and mechanisms of action, this compound is poised to make significant contributions to various scientific domains.